Thieno[3,2-b]thiophene-2,5-dicarboxylic acid

• IUPAC Name: thieno[3,2-b]thiophene-2,5-dicarboxylic acid
• InChI: InChI=1S/C8H4O4S2/c9-7(10)5-1-3-4(14-5)2-6(13-3)8(11)12/h1-2H,(H,9,10)(H,11,12)
• InChI Key: JMURVZFFOUWCNW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C1SC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C8H4O4S2
• Molecular Weight: 228.2 g/mol
• CAS No.: 18646-81-6

Description

Thieno[3,2-b]thiophene-2,5-dicarboxylic acid is a structurally rigid, planar bridging ligand with a linear geometry. It is a close structural analogue of 2,6-naphthalenedicarboxylic acid, one of the most often used bridging ligands in the chemistry of MOFs. It is an important building block in the preparation of fluorescent brightening agent, fungicides and anti-cancer drug.

Synthesis Analysis

This compound has been generated by chlorination of adipic acid using thionyl chloride. It can also be synthesized under solvothermal conditions.

Molecular Structure Analysis

The molecular structure of this compound was determined by single crystal X-ray diffraction.

Chemical Reactions Analysis

Heating the solutions of Mn(II), Cd(II) salts and this compound in N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (DMA) results in the formation of crystalline complex compounds.

Scientific Research Applications

Synthesis and Metallation

Thieno[3,2-b]thiophene and its derivatives, including the 2,5-dicarboxylic acid form, are notable for their large-scale synthesis methods and potential for various substitutions. A study by Fuller, Iddon, and Smith (1997) highlights methods for synthesizing thieno[3,2-b]thiophene, including catalytic vapor-phase reactions. The 2,5-dilithiated derivatives of thieno[3,2-b]thiophene have been successfully converted into various disubstituted thieno[3,2-b]thiophenes, showcasing its versatility in chemical reactions (Fuller, Iddon, & Smith, 1997).

Supramolecular Liquid-Crystalline Complexes

The compound has been used in the formation of novel supramolecular liquid-crystalline complexes. Tso et al. (1998) described a synthesis route for thieno[3,2-b]thiophene-2-carboxylic acids that resulted in the creation of these unique liquid-crystalline complexes, indicating potential applications in advanced material science (Tso, Wang, Wu, & Lin, 1998).

Microporous Lanthanide-Based Metal-Organic Frameworks

A methyl-substituted thieno[2,3-b]thiophene dicarboxylate was used to create microporous lanthanide-based metal-organic frameworks with potential applications in gas adsorption and sensing properties, as demonstrated by Wang et al. (2016). These frameworks exhibit unique structural features and have shown promising results in CO2 adsorption and sensing activities (Wang et al., 2016).

Optoelectronic Applications

The derivatives of thieno[2,3-b]thiophene, such as the 2,5-dicarboxylic acid form, have been explored for their use in optoelectronic applications. For instance, Deshapande et al. (2014) synthesized and studied the optoelectronic properties of thieno[2,3-b]thiophene-based bis 1,3,4-oxadiazole derivatives, demonstrating their potential as blue fluorescent materials for organic light-emitting diodes (OLEDs) (Deshapande et al., 2014).

Liquid Crystal Research

Gipson, Sampson, and Seed (2009) reported the synthesis of thieno[3,2-b]thiophene-2-carboxylate ester-based liquid crystals, illustrating the compound's utility in developing materials with unique mesomorphic (liquid crystal) behaviors. Their research provides insights into the synthesis and mesomorphic behavior of these new materials, highlighting their potential applications in display technologies (Gipson, Sampson, & Seed, 2009).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Future Directions

Thieno[3,2-b]thiophene-2,5-dicarboxylic acid may be used as a thiophene-based linker in the preparation of magnesium coordination networks. It may also be used as a precursor in the synthesis of 2,5-bis-benzoxazoyl-thiophene (EBF).

Mechanism of Action

Target of Action

Thieno[3,2-b]thiophene-2,5-dicarboxylic acid (H2ttdc) is a structurally rigid, planar bridging ligand with a linear geometry . It has been used in the synthesis of coordination polymers . The primary targets of H2ttdc are metal ions such as Sr(II) and Zn(II), which it binds to form coordination polymers .

Mode of Action

H2ttdc interacts with its targets (metal ions) through coordination bonds to form coordination polymers . These polymers have diverse structures, including two-dimensional layered coordination polymers with square network topologies . The mode of action of H2ttdc involves the formation of these coordination polymers, which can exhibit interesting properties such as luminescence .

Biochemical Pathways

For example, polymers with luminescent properties could potentially be used in imaging applications .

Pharmacokinetics

The solubility, stability, and bioavailability of h2ttdc could potentially be influenced by its ability to form coordination polymers .

Result of Action

The result of H2ttdc’s action is the formation of coordination polymers with diverse structures . These polymers can exhibit interesting properties such as luminescence , which could potentially be harnessed for various applications.

Action Environment

The action of H2ttdc can be influenced by various environmental factors. For example, the formation of coordination polymers can be affected by factors such as temperature and solvent conditions . Additionally, the stability and efficacy of H2ttdc could potentially be influenced by environmental factors such as pH and the presence of other chemical species .